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Compound of Interest

Compound Name: Hydroxyprocaine

Cat. No.: B1583423

An In-Depth Technical Guide to the Physicochemical Properties of Hydroxyprocaine

Introduction

Hydroxyprocaine (CAS No. 487-53-6) is an ester-class local anesthetic, structurally related to
procaine.[1] Its chemical structure is distinguished by a hydroxyl group on the benzene ring, a
modification that influences its solubility and stability.[1] This guide serves as a comprehensive
technical resource for researchers, scientists, and drug development professionals, providing
core molecular data, structural information, and a detailed protocol for its analytical verification.
As a compound utilized for its ability to reversibly block nerve conduction, a thorough
understanding of its fundamental physicochemical properties is paramount for its application in
research and development.[1][2]

Core Molecular Attributes

The foundational identity of a chemical compound lies in its molecular formula and weight.
These attributes are critical for everything from stoichiometric calculations in synthesis to
interpretation of mass spectrometry data. Hydroxyprocaine's molecular formula is
C13H20N203.[2][3][4][5][6][7] This composition dictates its molar mass and provides the basis
for its structural and chemical properties.

Data Summary Table: Molecular Properties

The following table summarizes the essential quantitative data for Hydroxyprocaine, collated
from authoritative chemical databases.
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Property Value Source

PubChem|[3], MedKoo][2],

Molecular Formula C13H20N203
CAS[4]
] PubChem][3], MedKool[2],
Molecular Weight 252.31 g/mol
CAS[4]
Exact Mass 252.1474 Da PubChem|[3], MedKoo0][2]
. PubChem([3], MedKoo[2],
CAS Registry Number 487-53-6

CAS[4]

) C: 61.88%, H: 7.99%, N:
Elemental Analysis MedKoo[2]
11.10%, O: 19.02%

Structural Elucidation and Chemical Identifiers

Beyond the simple formula, the arrangement of atoms in three-dimensional space defines the
molecule's function. The IUPAC name for Hydroxyprocaine is 2-(diethylamino)ethyl 4-amino-
2-hydroxybenzoate.[3] This nomenclature precisely describes its ester linkage and the
substitution pattern on the aromatic ring.

Molecular Structure Diagram

The 2D structure of Hydroxyprocaine is visualized below. The diagram highlights the key
functional groups: the diethylamino ethyl ester, the aromatic ring, the primary amine, and the
hydroxyl group.

Caption: 2D Chemical Structure of Hydroxyprocaine.

For computational chemistry and database searching, standardized line notations are
essential.
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Identifier String Source

CCN(CC)CCOC(=0)C1=C(C=
SMILES PubChem([3]
C(C=C1)N)O

InChl=1S/C13H20N203/c1-3-
15(4-2)7-8-18-13(17)11-6-5-

InChl PubChem|[3]
10(14)9-12(11)16/h5-

6,9,16H,3-4,7-8,14H2,1-2H3

GHSCYMOJHVOGDJ-
InChiKey PubChem|[3], MedKo0][2]
UHFFFAOYSA-N

Physicochemical Properties

The physical properties of a drug substance are critical for formulation development, defining
its stability, solubility, and handling requirements.

Property Value Notes Source
Appearance Solid powder - MedKoo[2]
Melting Point 153-155 °C - ChemicalBook][8]

Predicted value,
pKa 7.86 +0.35 relates to the tertiary ChemicalBook[8]

amine.

Dry, dark, 0-4°C - )
Critical for preventing
Storage (short-term) or -20°C ) MedKoo[2]
degradation.
(long-term)

Protocol for Analytical Verification by RP-HPLC

To ensure the identity and purity of a Hydroxyprocaine sample, a validated analytical method
is required. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV
detection is a standard, robust technique for this purpose. The following protocol describes a
representative method for determining the purity of a Hydroxyprocaine bulk sample.
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Principle: This method leverages the differential partitioning of Hydroxyprocaine between a
nonpolar stationary phase (C18) and a polar mobile phase. The molecule is retained on the
column and then eluted, with the time of elution (retention time) being characteristic of the
compound under specific conditions. Purity is assessed by comparing the peak area of the
main component to the total area of all detected peaks.

Experimental Workflow Diagram
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Phase 1: Preparation

1. Prepare Mobile Phase
(e.g., Acetonitrile:Phosphate Buffer)

2. Prepare Standard & Sample
(Weigh & dissolve in mobile phase)

3. Equilibrate HPLC System
(Pump mobile phase until baseline is stable)

Phase 2;Analysis

4. Inject Standard Solution
(Confirm retention time & response)

5. Inject Sample Solution
(Acquire chromatogram)

Phase 3: Data Processing
6. Integrate Peaks
(Identify main peak & impurities)

l

7. Calculate Purity
(% Purity = [Area_Main / Area_Total] * 100)

8. Generate Report
(Document results & parameters)

Click to download full resolution via product page

Caption: Workflow for Purity Analysis of Hydroxyprocaine via HPLC.
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Step-by-Step Methodology

e |nstrumentation and Materials:

o

o

[¢]

[¢]

[e]

o

HPLC system with a UV-Vis detector, autosampler, and column oven.

C18 analytical column (e.g., 4.6 x 150 mm, 5 pum particle size).

Analytical balance, volumetric flasks, pipettes.

Hydroxyprocaine reference standard and test sample.

HPLC-grade acetonitrile, potassium phosphate monobasic, and phosphoric acid.

HPLC-grade water.

o Preparation of Solutions:

Causality: A buffered mobile phase is crucial to maintain a consistent pH. This ensures
reproducible ionization states for the amine groups in Hydroxyprocaine, leading to stable
retention times.

Mobile Phase (e.g., 30:70 Acetonitrile:Buffer):

» Prepare a 25 mM potassium phosphate buffer by dissolving the appropriate amount of
KH2PO4 in HPLC-grade water. Adjust pH to 3.0 with phosphoric acid.

= Mix 300 mL of acetonitrile with 700 mL of the phosphate buffer. Degas the solution using
sonication or vacuum filtration.

Standard Solution (0.1 mg/mL):

» Accurately weigh approximately 10 mg of the Hydroxyprocaine reference standard.
» Dissolve in and dilute to 100.0 mL with the mobile phase.

Sample Solution (0.1 mg/mL):

= Accurately weigh approximately 10 mg of the Hydroxyprocaine test sample.
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» Dissolve in and dilute to 100.0 mL with the mobile phase.

o Chromatographic Conditions:

Flow Rate: 1.0 mL/min

[e]

o

Column Temperature: 30 °C

» Causality: Maintaining a constant column temperature prevents fluctuations in retention
time and improves peak shape.

[¢]

Injection Volume: 10 pL

[e]

Detection Wavelength: ~290 nm

» Causality: The wavelength should be set at or near the absorbance maximum (Amax) of
the chromophore (the substituted benzene ring) to ensure maximum sensitivity.

Run Time: 15 minutes

[e]

e System Suitability and Analysis:

o Equilibrate the column with the mobile phase for at least 30 minutes or until a stable
baseline is achieved.

o Perform five replicate injections of the Standard Solution. The relative standard deviation
(RSD) for the peak area should be < 2.0%. This step validates that the system is
performing with adequate precision.

o Inject the Sample Solution in duplicate.

o Data Processing and Purity Calculation:
o Integrate all peaks in the sample chromatogram, excluding solvent front peaks.
o Calculate the area percentage purity using the formula:

» % Purity = (Area of Hydroxyprocaine Peak / Total Area of All Peaks) x 100
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o The result provides a measure of purity based on all UV-active components that elute
under these conditions.

Conclusion

This technical guide provides the core molecular and physicochemical properties of
Hydroxyprocaine, including its molecular weight of 252.31 g/mol and chemical formula of
C13H20N203.[2][3][4] The structural details, analytical workflow, and detailed HPLC protocol
offer a robust framework for scientists engaged in the research and development of this local
anesthetic. Adherence to precise analytical methodologies is essential for guaranteeing the
quality and consistency of the compound in any application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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